Cas no 1803560-79-3 (tert-Butyl N-{1-(1,2,4-Oxadiazol-3-ylmethyl)piperidin-3-ylmethyl}carbamate)

• Product Name: tert-Butyl N-{1-(1,2,4-Oxadiazol-3-ylmethyl)piperidin-3-ylmethyl}carbamate
• CAS No: 1803560-79-3
• MF: C₁₄H₂₄N₄O₃
• MW: 296.365363121033
• MDL: MFCD28383736
• CID: 5043016
• PubChem ID: 112756389
• Update Time: 2025-11-01

tert-Butyl N-{1-(1,2,4-Oxadiazol-3-ylmethyl)piperidin-3-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[1-(1,2,4-oxadiazol-3-ylmethyl)piperidin-3-yl]methyl}carbamate
• tert-butyl N-[[1-(1,2,4-oxadiazol-3-ylmethyl)piperidin-3-yl]methyl]carbamate
• tert-Butyl N-{1-(1,2,4-Oxadiazol-3-ylmethyl)piperidin-3-ylmethyl}carbamate

• MDL： MFCD28383736
• Inchi： 1S/C14H24N4O3/c1-14(2,3)21-13(19)15-7-11-5-4-6-18(8-11)9-12-16-10-20-17-12/h10-11H,4-9H2,1-3H3,(H,15,19)
• InChI Key： MXLDPEMPSVFAIA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1CN(CC2=NOC=N2)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 346
• XLogP3: 1.5
• Topological Polar Surface Area: 80.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on tert-Butyl N-{1-(1,2,4-Oxadiazol-3-ylmethyl)piperidin-3-ylmethyl}carbamate

Introduction to Tert-Butyl N-{1-(1,2,4-Oxadiazol-3-ylmethyl)piperidin-3-ylmethyl}carbamate (CAS No. 1803560-79-3)

Tert-butyl N-{1-(1,2,4-Oxadiazol-3-ylmethyl)piperidin-3-ylmethyl}carbamate, identified by its CAS number 1803560-79-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a piperidine moiety linked to a 1,2,4-oxadiazole ring system. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The tert-butyl carbamate functional group in the molecule contributes to its stability and reactivity under various conditions, which is a critical factor in pharmaceutical applications. This structural feature allows for potential modifications and derivatization, enabling the synthesis of analogs with tailored biological activities. The 1,2,4-oxadiazole ring is known for its role in many bioactive compounds, often contributing to antimicrobial, antiviral, and anti-inflammatory properties. The integration of this heterocycle with the piperidine scaffold suggests that Tert-butyl N-{1-(1,2,4-Oxadiazol-3-ylmethyl)piperidin-3-ylmethyl}carbamate may exhibit similar pharmacological effects, although this remains to be fully elucidated through rigorous experimental studies.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from oxadiazole-containing structures due to their broad spectrum of biological activities. Research has demonstrated that modifications at different positions of the 1,2,4-oxadiazole ring can significantly influence the pharmacokinetic and pharmacodynamic properties of the compound. The current focus in medicinal chemistry is on optimizing such molecules to enhance their efficacy while minimizing potential side effects. The structural complexity of Tert-butyl N-{1-(1,2,4-Oxadiazol-3-ylmethyl)piperidin-3-ylmethyl}carbamate positions it as a valuable scaffold for exploring these interactions.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. The combination of the piperidine and 1,2,4-oxadiazole moieties suggests that it may interact with multiple biological targets simultaneously. This polypharmacophoric nature is increasingly recognized as a key strategy in modern drug design, as it can lead to more robust therapeutic outcomes. Furthermore, the tert-butyl carbamate group provides a handle for further chemical manipulation, allowing researchers to fine-tune the molecule's properties for specific applications.

The synthesis of Tert-butyl N-{1-(1,2,4-Oxadiazol-3-ylmethyl)piperidin-3-ylmethyl}carbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Given its complex structure, the synthetic route likely involves protecting group strategies to ensure regioselectivity and high yield. Advances in synthetic methodologies have made it possible to construct such intricate molecules with increasing efficiency and scalability. This progress is particularly relevant in pharmaceutical research, where rapid access to novel compounds is essential for accelerating drug development pipelines.

From a computational chemistry perspective, virtual screening and molecular docking studies have become indispensable tools for evaluating the potential biological activity of new compounds like Tert-butyl N-{1-(1,2,4-Oxadiazol-3-ylmethyl)piperidin-3-ylmethyl}carbamate. These approaches allow researchers to predict binding affinities and interactions with target proteins without the need for extensive experimental screening. Preliminary simulations suggest that this compound may exhibit binding interactions with enzymes and receptors involved in inflammatory pathways. Such findings are consistent with its structural features and provide a rationale for further investigation.

In vitro studies have begun to explore the pharmacological profile of Tert-butyl N-{1-(1,2,4-Oxadiazol-3-ylmethyl)piperidin-3-ylmethyl}carbamate, focusing on its potential effects on key disease-related targets. Initial results indicate that this compound may possess inhibitory activity against certain enzymes implicated in metabolic disorders and cancer progression. Additionally, its interaction with ion channels has been observed under specific conditions, suggesting broader therapeutic applications beyond traditional indications. These findings underscore the importance of systematic characterization in understanding the full therapeutic potential of this molecule.

The development of novel drug candidates often involves collaboration across multiple disciplines, including organic chemistry、medicinal chemistry、pharmacology，and bioinformatics。The synthesis and characterization of Tert-butyl N-{1-(1，2，4-Oxadiazol - 3 - ylmethyl) piperidin - 3 - ylmethyl}carbamate exemplify this interdisciplinary approach，where each step contributes to building a comprehensive understanding of its properties。The integration of experimental data with computational models has streamlined the process of identifying promising candidates，reducing time-to-market for new therapeutics。This synergy between experimental and computational techniques is critical for advancing pharmaceutical research。

Future directions for research on Tert-butyl N-{1-(1，2，4-Oxadiazol - 3 - ylmethyl) piperidin - 3 - ylmethyl}carbamate include exploring its mechanism of action，optimizing synthetic routes for scalability，and conducting preclinical studies to assess safety and efficacy。The compound's structural features offer opportunities for developing derivatives with enhanced pharmacological profiles。By leveraging modern synthetic methodologies，medicinal chemists can systematically modify key functional groups while maintaining overall molecular integrity。This iterative process is essential for generating optimized drug candidates ready for clinical evaluation。

The broader significance of compounds like Tert-butyl N-{1-(1，2，4-Oxadiazol - 3 - ylmethyl) piperidin - 3 - ylmethyl}carbamate lies in their potential to address complex diseases through innovative molecular design。As our understanding of disease mechanisms evolves，so does our capacity to develop targeted therapies。The combination of traditional organic synthesis with cutting-edge computational tools has revolutionized drug discovery，making it possible to explore ever more complex molecular architectures。This progress underscores the dynamic nature of pharmaceutical research，where each new discovery opens doors to novel therapeutic possibilities。